![molecular formula C11H14FNO · HCl B1158836 2-Fluoroethcathinone (hydrochloride)](/img/no-structure.png)
2-Fluoroethcathinone (hydrochloride)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Fluorine-substituted cathinones, including 4-Fluoromethcathinone, are psychoactive cathinone derivatives that have been identified in designer drugs marketed as bath salts, plant food, or pills. 2-Fluoroethcathinone (hydrochloride) is a fluorine-substituted synthetic cathinone that has potential for abuse. The physiological and toxicological properties of this compound are unknown. This product is intended for forensic and research applications.
Scientific Research Applications
Spectroscopic Characterization and Crystal Structures
Comprehensive chemical characterization of cathinone derivatives, including 2-Fluoroethcathinone, has been performed using various spectroscopic techniques like NMR, IR spectroscopy, and X-ray crystallography. These methods are crucial for the identification of such compounds in material seized by drug enforcement agencies (Kuś et al., 2016).
Separation of Ring-Substituted Cathinones
Research has been conducted on the separation of ring-substituted cathinones, including fluoroethcathinones, by liquid chromatography-mass spectrometry. This method enables the differentiation and separation of various cathinone regioisomers, which is significant for forensic analysis (Takeda et al., 2017).
Synthesis and Characterization
Studies on the synthesis and characterization of compounds related to 2-Fluoroethcathinone have been conducted, demonstrating the process of creating cognition enhancer drug candidates. This type of research is crucial in the development of new pharmaceuticals (Pesti et al., 2000).
Identification of Polymorphism
Research on synthetic cathinones like Ethylone, closely related to 2-Fluoroethcathinone, has revealed the existence of distinct polymorphs. Such studies are important for forensic scientists in differentiating various forms of these substances (Maheux et al., 2015).
Oxidative Stress Studies
Cathinone derivatives have been studied for their effects on oxidative stress in the brain, which could provide insights into the neurochemical impacts of these substances (Safhi et al., 2014).
Characterization of Analogues
Characterization of various cathinone analogues, including fluoromethcathinones, has been conducted to understand their chemical properties. Such analyses are essential for the identification and understanding of these compounds (Davis et al., 2012).
Analysis of "Legal Highs"
Cathinone derivatives found in "legal highs" have been analyzed, including the identification of various cathinones. This research is significant for regulatory and public health purposes (Brandt et al., 2011).
properties
Product Name |
2-Fluoroethcathinone (hydrochloride) |
---|---|
Molecular Formula |
C11H14FNO · HCl |
Molecular Weight |
231.7 |
InChI |
InChI=1S/C11H14FNO.ClH/c1-3-13-8(2)11(14)9-6-4-5-7-10(9)12;/h4-8,13H,3H2,1-2H3;1H |
InChI Key |
KTOPCLKOHAWJCM-UHFFFAOYSA-N |
SMILES |
O=C(C(C)NCC)C1=C(F)C=CC=C1.Cl |
synonyms |
2-FEC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.